Cas no 24613-99-8 (2-(1,3-benzothiazol-2-yl)quinoline)

• Product Name: 2-(1,3-benzothiazol-2-yl)quinoline
• CAS No: 24613-99-8
• MF: C₁₆H₁₀N₂S
• MW: 262.329001903534
• CID: 240818
• PubChem ID: 699802
• Update Time: 2025-04-19

2-(1,3-benzothiazol-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline,2-(2-benzothiazolyl)-
• 2-BENZOTHIAZOL-2-YL-QUINOLINE
• 2-quinolin-2-yl-1,3-benzothiazole
• 2-(1,3-benzothiazol-2-yl)quinoline
• 2-(2-Benzothiazolyl)quinoline
• 2-(2-quinolyl)benzothiazole
• 2-(benzo-d-thiazol-2-yl)quinoline
• 2-(quinolin-2-yl)benzo[d]thiazole
• F0343-0002
• Quinoline, 2-(2-benzothiazolyl)-
• 24613-99-8
• SCHEMBL2245316
• CHEMBL2269945
• DTXSID00351428
• 2-benzothiazolylquinoline
• AKOS000647260
• 2-(2-QUINOLYL)-1,3-BENZOTHIAZOLE
• SR-01000397668-1
• SR-01000397668
• BRD-K93592193-001-01-4

• Inchi： 1S/C16H10N2S/c1-2-6-12-11(5-1)9-10-14(17-12)16-18-13-7-3-4-8-15(13)19-16/h1-10H
• InChI Key： UUEGANDSQCTZQT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 262.05600
• Monoisotopic Mass: 262.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 54.02000
• LogP: 4.51150